Cas no 1093676-96-0 (1-(5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)pent-2-yn-1-one)

• Product Name: 1-(5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)pent-2-yn-1-one
• CAS No: 1093676-96-0
• MF: C₁₂H₉BrN₂O
• MW: 277.116661787033
• MDL: MFCD17926333
• CID: 2103519
• Update Time: 2025-06-11

1-(5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)pent-2-yn-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)pent-2-yn-1-one
• 1-(5-BROMO-1H-PYRROLO[2,3-B]PYRIDIN-3-YL)-PENT-2-YN-1-ONE
• 1-(5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)pent-2-yn-1-one

• MDL： MFCD17926333
• Inchi： 1S/C12H9BrN2O/c1-2-3-4-11(16)10-7-15-12-9(10)5-8(13)6-14-12/h5-7H,2H2,1H3,(H,14,15)
• InChI Key： JAVRMKOYVOCTLE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(C(C#CCC)=O)=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 343
• Topological Polar Surface Area: 45.8

1-(5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)pent-2-yn-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1-(5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)pent-2-yn-1-one

1-(5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)pent-2-yn-1-one: A Promising Compound in Medicinal Chemistry

1-(5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)pent-2-yn-1-one (CAS No. 1093676-96-0) is a unique and highly studied compound in the field of medicinal chemistry. This compound, often referred to as Bromopyrrolopyridine Acetylene, has garnered significant attention due to its potential therapeutic applications and its role in various biological processes. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Structure and Synthesis

The chemical structure of 1-(5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)pent-2-yn-1-one is characterized by a pyrrolopyridine core with a bromine substituent at the 5-position and an acetylene group at the 3-position. The presence of these functional groups imparts unique chemical properties and reactivity to the molecule. The synthesis of this compound typically involves multi-step reactions, including the formation of the pyrrolopyridine core and subsequent functionalization with bromine and acetylene groups.

One common synthetic route involves the reaction of 5-bromoindole with a suitable acetylene derivative in the presence of a palladium catalyst. This method has been optimized to achieve high yields and purity, making it a preferred choice for large-scale production. Recent advancements in catalytic methods have further improved the efficiency and selectivity of these reactions, reducing the environmental impact and cost.

Biological Activities

1-(5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)pent-2-yn-1-one has been extensively studied for its biological activities, particularly in the context of cancer research. One of its key properties is its ability to inhibit specific kinases involved in cell proliferation and survival pathways. For instance, it has shown potent inhibitory effects on Aurora kinases, which are crucial for mitotic progression and chromosome segregation.

In addition to its kinase inhibition properties, this compound has also demonstrated anti-inflammatory effects by modulating the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammatory responses. These dual mechanisms make it a promising candidate for the development of multi-targeted therapies.

Clinical Applications and Research Advancements

The therapeutic potential of 1-(5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)pent-2-yn-1-one has been explored in several preclinical studies. In vitro experiments have shown that it effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. Furthermore, animal models have demonstrated its efficacy in reducing tumor size and improving survival rates.

Recent research has also focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce side effects. For example, prodrug strategies have been employed to improve its solubility and stability in biological systems. These efforts have led to the development of more potent and safer derivatives for clinical trials.

Current Research Trends

The ongoing research on 1-(5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)pent-2-yn-1-one is driven by its potential as a lead compound for drug discovery. Scientists are exploring various structural modifications to enhance its selectivity and potency against specific targets. Additionally, combination therapies involving this compound with other anticancer agents are being investigated to achieve synergistic effects.

Molecular dynamics simulations and computational studies have provided valuable insights into the binding interactions between this compound and its target proteins. These studies have helped identify key residues involved in binding affinity and selectivity, guiding rational drug design efforts.

Conclusion

1-(5-Bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)pent-2-yn-1-one (CAS No. 1093676-96-0) is a promising compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds promise for advancing treatments in areas such as cancer and inflammatory diseases.